3-((2-(3,4-Dimethoxyphenyl)-1-oxoinden-3-YL)amino)benzoic acid
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Description
3-((2-(3,4-Dimethoxyphenyl)-1-oxoinden-3-YL)amino)benzoic acid is a useful research compound. Its molecular formula is C24H19NO5 and its molecular weight is 401.418. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Properties
- Benzoic acid, a component of the chemical structure , is widely recognized for its antibacterial and antifungal properties. Studies have shown that benzoic acid and its derivatives can significantly improve gut functions, including digestion, absorption, and barrier integrity, by regulating enzyme activity, redox status, immunity, and microbiota. This suggests potential applications in food safety and medical research focused on gastrointestinal health (Mao, Yang, Chen, Yu, & He, 2019).
Antioxidant and Anti-inflammatory Agents
- Research on benzofused thiazole derivatives, which share structural similarities with the dimethoxyphenyl component, has highlighted their potential as antioxidant and anti-inflammatory agents. This opens avenues for developing new therapeutic agents to manage oxidative stress and inflammation (Raut, Patil, Choudhari, Kadu, Lawand, Hublikar, & Bhosale, 2020).
Antituberculosis Activity
- Organotin(IV) complexes, including those with carboxylic acids as ligands, have been explored for their antituberculosis activity. This research domain underscores the potential of complex chemical structures, akin to the one , in developing treatments against Mycobacterium tuberculosis, contributing to the fight against tuberculosis (Iqbal, Ali, & Shahzadi, 2015).
Properties
IUPAC Name |
3-[[2-(3,4-dimethoxyphenyl)-3-oxoinden-1-yl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO5/c1-29-19-11-10-14(13-20(19)30-2)21-22(17-8-3-4-9-18(17)23(21)26)25-16-7-5-6-15(12-16)24(27)28/h3-13,25H,1-2H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDZBDGPXJHQAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C3=CC=CC=C3C2=O)NC4=CC=CC(=C4)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.